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Compound of Interest

Compound Name: L-Tyrosine-15N,d7

Cat. No.: B12417304 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with troubleshooting guides and frequently asked questions (FAQs) to address

the challenges associated with the low solubility of L-Tyrosine in cell culture media.

Frequently Asked Questions (FAQs)
Q1: Why does L-Tyrosine have low solubility in my cell culture medium?

A1: L-Tyrosine is an amino acid with a very low solubility of less than 0.5 g/L in aqueous

solutions at a neutral pH.[1][2][3][4] This is due to its isoelectric point (pI) being approximately

5.63; at the typical pH of cell culture media (around 7.0-7.4), L-Tyrosine is near its pI and thus

has minimal solubility.

Q2: What are the consequences of low L-Tyrosine solubility in cell culture?

A2: The limited solubility of L-Tyrosine can hinder the preparation of concentrated feed media,

which is often required for high-density cell cultures in fed-batch and perfusion processes. This

can lead to suboptimal cell growth, reduced protein production, and potentially the precipitation

of L-Tyrosine in the medium, which can be detrimental to the cells. Insufficient L-Tyrosine

supply can also lead to reduced specific productivity and sequence variants in monoclonal

antibody production.

Q3: How can I increase the solubility of L-Tyrosine in my media?
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A3: There are several methods to increase the solubility of L-Tyrosine:

pH Adjustment: L-Tyrosine solubility increases significantly at extreme pH values, either

below pH 2 or above pH 9. A common practice is to prepare a concentrated stock solution in

an acidic (e.g., 1 M HCl) or basic (e.g., 1 N NaOH) solution and then add it to the medium.

However, this approach risks causing pH spikes and increasing the salt concentration in the

culture.

Use of L-Tyrosine Derivatives: More soluble forms of L-Tyrosine are available, such as L-

Tyrosine disodium salt dihydrate, which has a much higher solubility (100 mg/mL) compared

to free L-Tyrosine.

Dipeptide Supplements: Using L-Tyrosine-containing dipeptides, such as Glycyl-L-Tyrosine

(cQrex® GY) or L-Alanyl-L-Tyrosine (cQrex® AY), is a highly effective method. These

dipeptides can be up to 50 times more soluble than free L-Tyrosine at a neutral pH.

Q4: Are there any potential downsides to using pH adjustment to dissolve L-Tyrosine?

A4: Yes, while effective, dissolving L-Tyrosine at extreme pH and then adding it to a neutral pH

medium has several drawbacks. These include the increased complexity of the feeding

process, the risk of localized pH shocks to the cells upon addition, an increase in the overall

salt concentration of the medium, and the potential for L-Tyrosine to precipitate if the addition is

not carefully controlled.

Q5: How do dipeptides containing L-Tyrosine work?

A5: Dipeptides are short chains of two amino acids linked by a peptide bond. Cells can take up

these dipeptides, and intracellular peptidases then cleave the peptide bond, releasing the

individual amino acids, including L-Tyrosine, for use in protein synthesis and other metabolic

processes. This delivery method bypasses the solubility issue of free L-Tyrosine at neutral pH.
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Issue Possible Cause(s) Recommended Solution(s)

Precipitate forms in the

medium after adding L-

Tyrosine stock solution.

The solubility limit of L-

Tyrosine has been exceeded

at the final pH of the medium.

The pH of the L-Tyrosine stock

solution was not sufficiently

acidic or basic. High salt

concentration in the medium is

causing "salting out".

Switch to a more soluble

alternative like L-Tyrosine

disodium salt or a dipeptide.

Prepare a more dilute stock

solution of L-Tyrosine. When

using pH-adjusted stock, add it

slowly to the medium while

stirring to allow for gradual pH

equilibration. Consider

dissolving the dipeptide in

sterile, purified water before

adding it to your buffered

solution.

Cloudy or hazy appearance in

the prepared L-Tyrosine stock

solution.

The L-Tyrosine is not fully

dissolved. The concentration of

the stock solution is too high

for the chosen solvent and pH.

Ensure the pH of the stock

solution is sufficiently low (e.g.,

in 1 M HCl) or high (e.g., in 1 N

NaOH). Gentle heating (up to

37°C) and vortexing can aid

dissolution. If the issue

persists, prepare a more dilute

stock solution.

Decreased cell viability or

altered cell growth after

switching to a new L-Tyrosine

source.

The new L-Tyrosine source

(e.g., a specific dipeptide) may

have different metabolic effects

on your specific cell line.

Potential cytotoxicity from co-

solvents (like DMSO) if used.

The final concentration of the

L-Tyrosine source may be too

high or too low.

Test a range of concentrations

of the new L-Tyrosine source

to determine the optimal level

for your cell line. If using a

dipeptide, consider trying a

different one (e.g., Glycyl-L-

Tyrosine vs. L-Alanyl-L-

Tyrosine) as they can have

varying effects on cell

metabolism. If using a co-

solvent, ensure the final

concentration in the medium is

well below cytotoxic levels.
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Difficulty dissolving L-Tyrosine

for a concentrated feed.

L-Tyrosine has inherently low

solubility at neutral pH, making

it challenging for concentrated

feeds.

This is a primary reason to use

highly soluble alternatives. L-

Tyrosine disodium salt or

dipeptides are strongly

recommended for preparing

concentrated, pH-neutral feed

solutions.

Quantitative Data Summary
The following tables provide a summary of the solubility of L-Tyrosine and its more soluble

alternatives.

Table 1: Solubility of L-Tyrosine at Different pH Values

pH Solubility (mg/mL) at 25°C Reference

1.8 2.0

3.2 - 7.5 0.45

9.5 1.4

10.0 3.8

Table 2: Comparison of Solubility of L-Tyrosine and its Derivatives
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Compound Solubility in Water Reference

L-Tyrosine ~0.45 mg/mL (at neutral pH)

L-Tyrosine Disodium Salt

Dihydrate
100 mg/mL

N-Acetyl-L-Tyrosine 25 mg/mL

Glycyl-L-Tyrosine (Dipeptide)
Up to 50x more soluble than L-

Tyrosine

L-Alanyl-L-Tyrosine (Dipeptide)
Up to 50x more soluble than L-

Tyrosine

Experimental Protocols
Protocol 1: Preparation of a Concentrated L-Tyrosine Stock Solution using pH Adjustment

Materials:

L-Tyrosine powder

1 M Hydrochloric Acid (HCl) or 1 N Sodium Hydroxide (NaOH)

Sterile, purified water

Sterile conical tubes

Sterile 0.22 µm syringe filter

Procedure: a. Weigh the desired amount of L-Tyrosine powder and transfer it to a sterile

conical tube. b. Add a small volume of 1 M HCl or 1 N NaOH to the tube. c. Vortex or stir the

solution until the L-Tyrosine is completely dissolved. Gentle warming to 37°C may assist in

dissolution. d. Once dissolved, add sterile, purified water to reach the final desired stock

concentration. e. Filter-sterilize the solution using a 0.22 µm syringe filter into a new sterile

tube. f. Store the stock solution at 2-8°C. g. When adding to the cell culture medium, do so

slowly and with gentle mixing to avoid rapid pH changes and precipitation.
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Protocol 2: Preparation of a Concentrated L-Tyrosine Disodium Salt Stock Solution

Materials:

L-Tyrosine disodium salt dihydrate powder

Sterile, purified water

Sterile conical tubes

Sterile 0.22 µm syringe filter

Procedure: a. Weigh the desired amount of L-Tyrosine disodium salt dihydrate powder and

transfer it to a sterile conical tube. b. Add the required volume of sterile, purified water to

achieve the desired stock concentration. c. Vortex or swirl the tube until the powder is

completely dissolved. d. Filter-sterilize the solution using a 0.22 µm syringe filter into a new

sterile tube. e. Store the stock solution at 2-8°C.

Protocol 3: Preparation of a Concentrated Dipeptide (e.g., Glycyl-L-Tyrosine) Stock Solution

Materials:

Glycyl-L-Tyrosine powder

Sterile, purified water or basal cell culture medium

Sterile conical tubes

Sterile 0.22 µm syringe filter

Procedure: a. Weigh the desired amount of the dipeptide powder and transfer it to a sterile

conical tube. b. Add the required volume of sterile, purified water or basal medium to achieve

the desired stock concentration. c. Gently vortex or swirl the tube until the dipeptide is

completely dissolved. Gentle warming to 37°C can be applied if necessary. d. Filter-sterilize

the solution using a 0.22 µm syringe filter into a new sterile tube. e. Store the stock solution

at 2-8°C.
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Visualizations

L-Tyrosine (Low Solubility)

Soluble Alternatives (e.g., L-Tyrosine Disodium Salt, Dipeptides)

Application to Cell Culture
Weigh L-Tyrosine Powder Add 1M HCl or 1N NaOH Dissolve with Vortexing/

Gentle Heating Add Sterile Water Filter Sterilize (0.22 µm) Store at 2-8°C

Add Stock Solution to
Cell Culture Medium

Slowly, with mixing

Weigh Powder Add Sterile Water or Medium Dissolve with Vortexing/
Gentle Swirling Filter Sterilize (0.22 µm) Store at 2-8°C

Click to download full resolution via product page

Caption: Workflow for preparing L-Tyrosine stock solutions.
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Issue: L-Tyrosine
Precipitation in Media

Are you preparing a
concentrated feed?

Use Highly Soluble Alternative:
- L-Tyrosine Disodium Salt

- Dipeptides (e.g., Glycyl-L-Tyrosine)

Yes

Are you using a
pH-adjusted stock solution?

No

Add stock solution slowly
while stirring medium.

Yes

Is the final concentration
of L-Tyrosine too high?

No

Consider switching to a
soluble alternative to avoid

pH and salt issues.

No

Reduce the final concentration
of L-Tyrosine.

Yes

Click to download full resolution via product page

Caption: Troubleshooting decision tree for L-Tyrosine precipitation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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